Cas no 2680529-45-5 (3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide hydrochloride)

• Product Name: 3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide hydrochloride
• CAS No: 2680529-45-5
• MF: C₁₀H₁₅ClN₂O₂S
• MW: 262.756300210953
• MDL: MFCD34186109
• CID: 5619399
• PubChem ID: 165941579
• Update Time: 2025-08-04

3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide hydrochloride
• 2680529-45-5
• EN300-28315305
• Z5101622658

• MDL： MFCD34186109
• Inchi： 1S/C10H14N2O2S.ClH/c1-10(2)6-12-9-5-7(15(11,13)14)3-4-8(9)10;/h3-5,12H,6H2,1-2H3,(H2,11,13,14);1H
• InChI Key： UPSJEJKASHLPLK-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC2=C(C=1)NCC2(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 262.0542766g/mol
• Monoisotopic Mass: 262.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Additional information on 3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide hydrochloride

Introduction to 3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide hydrochloride (CAS No: 2680529-45-5)

3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide hydrochloride, identified by its CAS number 2680529-45-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This sulfonamide derivative of indole has garnered attention due to its unique structural properties and potential biological activities. The indole core, a well-known scaffold in medicinal chemistry, is often associated with a variety of pharmacological effects, including antimicrobial, anti-inflammatory, and even anticancer properties. The introduction of sulfonamide and hydrochloride functionalities further modulates its chemical behavior and biological interactions, making it a promising candidate for further investigation.

The compound’s structure consists of a 3,3-dimethyl-substituted dihydroindole ring system linked to a sulfonamide group at the 6-position. The presence of the hydrochloride salt form indicates that the compound is likely soluble in aqueous solutions, which is a critical factor for its formulation in pharmaceutical applications. This solubility profile enhances its potential for oral or parenteral administration, broadening its therapeutic applicability.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. The indole scaffold is ubiquitous in nature and has been extensively studied for its role in various biological processes. For instance, indoleamine 2,3-dioxygenase (IDO) inhibitors have shown promise in treating autoimmune diseases and cancer by modulating immune responses. Similarly, indole-based compounds have been explored for their antimicrobial properties against drug-resistant bacteria.

The sulfonamide moiety in 3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide hydrochloride introduces additional pharmacophoric features that may contribute to its biological activity. Sulfonamides are known for their broad spectrum of biological effects, including antibacterial, antiviral, and anti-inflammatory actions. The combination of these two functional groups in the indole framework suggests that this compound may exhibit multiple modes of action simultaneously.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing indole derivatives with enhanced biological activity. Modifications at various positions of the indole ring can significantly alter its pharmacological properties. For example, substituents at the 3-position can influence electron density and steric hindrance, while modifications at the 5- or 7-positions can affect binding affinity to target proteins. In the case of 3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide hydrochloride, the sulfonamide group at the 6-position may serve as a key interaction point with biological targets.

The hydrochloride salt form of this compound likely enhances its stability and bioavailability. Hydrochloride salts are commonly used in pharmaceuticals due to their improved solubility and shelf life. This makes 3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide hydrochloride a versatile candidate for further development into a drug candidate.

One of the most exciting aspects of this compound is its potential application in oncology research. Indole derivatives have been shown to induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms. The sulfonamide group may enhance these effects by interacting with specific enzymes or receptors overexpressed in cancer cells. Additionally, the dimethyl substitution at the 3-position may improve metabolic stability and reduce off-target effects.

In vitro studies have begun to explore the biological activity of 3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide hydrochloride. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes involved in cancer progression. These findings are particularly promising given the increasing demand for novel chemotherapeutic agents that can overcome drug resistance.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the dihydroindole core followed by functionalization with a sulfonamide group. The final step involves conversion to the hydrochloride salt to improve solubility and stability.

The pharmacokinetic properties of 3,3-dimethyl-2,3-dihydro-1H-indole-6-sulfonamide hydrochloride are also an area of active investigation. Understanding how this compound is absorbed、distributed、metabolized，and excreted (ADME) is crucial for determining its therapeutic window and potential side effects. Advanced computational methods are being employed to predict ADME profiles based on structural features，which can accelerate drug discovery efforts.

The future direction of research on CAS No: 2680529-45-5 will likely focus on preclinical studies to evaluate its safety and efficacy in animal models. These studies will provide valuable insights into its potential therapeutic applications and help identify any adverse effects that may need to be addressed before human trials can begin.

Collaborations between academic institutions、pharmaceutical companies，and biotech firms will be essential for advancing this research from bench to bedside。The interdisciplinary nature of modern drug discovery requires expertise from chemists、biologists、pharmacologists，and clinicians working together to bring new treatments to patients suffering from various diseases.